Cas no 3967-53-1 (methyl 3-hydroxy-2-phenylpropanoate)

methyl 3-hydroxy-2-phenylpropanoate structure
3967-53-1 structure
Product Name:methyl 3-hydroxy-2-phenylpropanoate
CAS No:3967-53-1
MF:C10H12O3
MW:180.200483322144
MDL:MFCD09753766
CID:310532
PubChem ID:239086
Update Time:2025-04-19

methyl 3-hydroxy-2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-(hydroxymethyl)-, methyl ester
    • methyl 3-hydroxy-2-phenylpropanoate
    • METHYLTROPATE
    • methyl 3-hydroxy-2-phenylpropionate
    • H11994
    • methyl3-hydroxy-2-phenylpropanoate
    • A-(hydroxymethyl)-, methyl ester
    • Tropic acid, methyl ester
    • Benzeneacetic acid, alpha-(hydroxymethyl)-, methyl ester
    • AKOS006328384
    • SY224842
    • A-(HYDROXYMETHYL)BENZENACETIC ACID METHYL ESTER
    • NSC-43874
    • 3967-53-1
    • Methyl tropate
    • EN300-25988426
    • Benzeneacetic acid, .alpha.-(hydroxymethyl)-, methyl ester
    • NSC43874
    • CHEMBL3785478
    • Methyl tropate, AldrichCPR
    • CS-0187753
    • MFCD09753766
    • SCHEMBL5812804
    • Benzeneacetic acid,
    • AS-75667
    • Tropic acid methyl ester
    • DTXSID20286127
    • MDL: MFCD09753766
    • Inchi: 1S/C10H12O3/c1-13-10(12)9(7-11)8-5-3-2-4-6-8/h2-6,9,11H,7H2,1H3
    • InChI Key: OLEWRQVKIUHEJP-UHFFFAOYSA-N
    • SMILES: OCC(C(=O)OC)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 180.07900
  • Monoisotopic Mass: 180.078644
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.147
  • Boiling Point: 300.9°Cat760mmHg
  • Flash Point: 128.4°C
  • Refractive Index: 1.528
  • PSA: 46.53000
  • LogP: 0.93550

methyl 3-hydroxy-2-phenylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DJ540-200mg
methyl 3-hydroxy-2-phenylpropanoate
3967-53-1 97%
200mg
160.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DJ540-1g
methyl 3-hydroxy-2-phenylpropanoate
3967-53-1 97%
1g
559.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DJ540-50mg
methyl 3-hydroxy-2-phenylpropanoate
3967-53-1 97%
50mg
80.0CNY 2021-07-15
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
CDS003344-500MG
Methyl tropate
3967-53-1 Aldrich
500MG
660.65 2021-05-17
eNovation Chemicals LLC
Y1043954-10g
Benzeneacetic acid, a-(hydroxymethyl)-, methyl ester
3967-53-1 95%+
10g
$150 2024-06-07
Enamine
EN300-25988426-0.05g
methyl 3-hydroxy-2-phenylpropanoate
3967-53-1 95%
0.05g
$19.0 2024-06-18
Enamine
EN300-25988426-0.1g
methyl 3-hydroxy-2-phenylpropanoate
3967-53-1 95%
0.1g
$19.0 2024-06-18
Enamine
EN300-25988426-0.25g
methyl 3-hydroxy-2-phenylpropanoate
3967-53-1 95%
0.25g
$24.0 2024-06-18
Enamine
EN300-25988426-0.5g
methyl 3-hydroxy-2-phenylpropanoate
3967-53-1 95%
0.5g
$38.0 2024-06-18
Enamine
EN300-25988426-1.0g
methyl 3-hydroxy-2-phenylpropanoate
3967-53-1 95%
1.0g
$48.0 2024-06-18

methyl 3-hydroxy-2-phenylpropanoate Related Literature

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD